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Compound of Interest

Compound Name: 4-Iodo-7-methoxy-1H-indole

Cat. No.: B13015376

Get Quote

Operational Executive Summary
4-Iodo-7-methoxy-1H-indole (CAS: 1360883-25-5) is a halogenated heterocyclic building

block used frequently in medicinal chemistry for structure-activity relationship (SAR) studies.

Critical Disposal Directive: Due to the presence of the iodine atom, this compound and all

waste streams containing it must be classified as Halogenated Organic Waste. Under no

circumstances should this material be disposed of in general trash, down the drain, or mixed

with non-halogenated solvents (unless unavoidable during processing), as this significantly

increases disposal costs and violates environmental compliance standards (RCRA/EPA).

Immediate Action Required:

Segregate: Place in "Halogenated Solvent/Organic" waste containers.

Protect: Store waste in amber vessels; the Carbon-Iodine (C-I) bond is photosensitive.

Label: Clearly mark as "Halogenated Organic Solid/Solution" with the full chemical name.
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Before handling waste, verify the material identity and associated hazards. This molecule

shares stability profiles with other halo-indoles, necessitating protection from light and

oxidation.

Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

CAS Number 1360883-25-5
Use for waste manifesting and

inventory tracking.

Molecular Formula C₉H₈INO

Halogenated (Iodine) –

requires high-temp

incineration.

Physical State Solid (Off-white to brown)
Dust control measures

required during transfer.

Reactivity Photosensitive; Air-sensitive

Waste container must be

amber/opaque and tightly

sealed.

GHS Classification Warning

Treat as Irritant

(Skin/Eye/Resp) and Harmful if

Swallowed.

Hazard Statements H315, H319, H335, H302

Standard PPE (Nitrile gloves,

safety glasses, lab coat) is

mandatory.

Pre-Disposal Management: Segregation &
Packaging
Effective disposal begins at the bench. Improper segregation is the leading cause of laboratory

safety incidents and increased disposal costs.

Waste Stream Segregation Logic
The presence of Iodine dictates the waste stream. Halogenated compounds require specific

incineration temperatures (>1100°C) to prevent the formation of toxic byproducts, unlike non-
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halogenated organics which are often used for fuel blending.

Waste Generation:
4-Iodo-7-methoxy-1H-indole

Physical State?

Solid Waste
(Pure compound, contaminated gloves, paper)

Liquid Waste
(Reaction mixtures, mother liquors)

CONTAINER A:
Solid Hazardous Waste

(Double-bagged, labeled)

Place in

Solvent Composition?

Halogenated Solvent Present?
(DCM, Chloroform, etc.)

CONTAINER B:
Halogenated Organic Solvents

(High BTU Incineration)

Yes (Standard)

CONTAINER C:
Non-Halogenated Solvents

(Only if <1% Halogen content*)

No (Rare)

*Critical: Even if dissolved in Acetone,
the presence of the Iodo-indole technically
classifies the mix as Halogenated Waste

in many jurisdictions. Default to Bin B.

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Iodo-7-methoxy-1H-indole waste streams.

Defaulting to Halogenated streams is the safest operational standard.

Packaging Protocols
Solids: Collect pure solid waste in a wide-mouth jar or double-bagged in heavy-duty

polyethylene bags.
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Why: Prevents dust dispersion and protects the waste team from direct contact.[1]

Liquids: Collect in HDPE or Glass carboys.

Constraint: Do not use metal cans if the solution is acidic, as iodine compounds can

degrade and corrode metal over time.

Venting: Ensure caps are vented if there is any risk of ongoing reaction or gas evolution

(unlikely for the pure compound, but possible in reaction mixtures).

Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess)

Personal Protective Equipment (PPE): Don nitrile gloves, safety goggles, and a lab coat. If

handling >10g of fine powder, use a powder hood or N95 respirator.

Container Selection: Use a dedicated "Solid Hazardous Waste" container (wide-mouth

HDPE jar).

Transfer: Carefully transfer the solid. Wipe the exterior of the source container with a solvent-

dampened tissue to remove residue; add this tissue to the waste jar.

Labeling: Affix a hazardous waste label.

Constituents: Write "4-Iodo-7-methoxy-1H-indole".

Hazard Checkboxes: Check "Toxic" and "Irritant".

Storage: Store in a satellite accumulation area (SAA) away from light until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Quenching: Ensure the reaction is fully quenched. Reactive intermediates must be

neutralized before bottling.

Solvent Compatibility:
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If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated

Waste carboy.

If dissolved in Ethyl Acetate or Methanol: Although the solvent is non-halogenated, the

solute (4-Iodo-7-methoxy-1H-indole) is halogenated. Protocol dictates disposing of this

mixture into the Halogenated Waste stream.

Scientific Rationale: Mixing halogenated solutes into non-halogenated fuel-blending

streams can poison catalysts in recycling facilities or violate emissions permits during

incineration.

Rinsing: Triple-rinse the reaction vessel with a small amount of compatible solvent. Add

rinsate to the waste container.

Emergency Response: Spill Cleanup
In the event of a spill, rapid containment prevents contamination of the lab environment.

1. Alert & Protect
Notify personnel.

Don PPE (Double Gloves).

2. Containment
Cover spill with absorbent pads.

Prevent drain access.

3. Removal
Sweep/Scoop solids gently.

Avoid dust generation.

4. Decontamination
Wipe area with Acetone/Ethanol.

Wash with soap & water.

5. Disposal
Place all materials in

Hazardous Waste bag.

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for solid or liquid spills.

Specific Neutralization: Unlike acids or bases, there is no specific "neutralization" chemical for

this indole. Physical removal is the primary method. If the iodine bond cleaves and releases

free iodine (indicated by purple discoloration), treat the surface with 10% Sodium Thiosulfate

solution to reduce the iodine to colorless iodide before final cleaning.

Regulatory Compliance (RCRA & EPA)
For US-based laboratories, adherence to the Resource Conservation and Recovery Act

(RCRA) is mandatory.

Waste Coding:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13015376/docs?utm_src=pdf-body#proper-disposal-procedures-for-4-iodo-7-methoxy-1h-indole
https://www.benchchem.com/product/b13015376/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-4-iodo-7-methoxy-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13015376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This specific compound is not P-listed or U-listed by name.

Characteristic Waste: It likely does not meet the definition of Toxicity Characteristic (D-list)

unless specific TCLP testing proves otherwise.

Generator Knowledge: However, based on "Generator Knowledge," it must be managed

as Hazardous Waste due to its halogen content and potential toxicity.

EU Waste Codes (EWC):

16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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